1-(4-phenoxyphenyl)-4-(4-(p-tolyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-(4-phenoxyphenyl)triazol-4-amine
• InChI: InChI=1S/C24H19N5OS/c1-16-7-9-17(10-8-16)21-15-31-24(26-21)22-23(25)29(28-27-22)18-11-13-20(14-12-18)30-19-5-3-2-4-6-19/h2-15H,25H2,1H3
• InChI Key: CAFQTRCSGMMNJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)OC5=CC=CC=C5)N
• Molecular Formula: C24H19N5OS
• Molecular Weight: 425.5 g/mol

Description

1-(4-phenoxyphenyl)-4-(4-(p-tolyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine, also known as PTZTA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. PTZTA belongs to the class of triazole-based compounds and has shown promising results in various scientific studies.

Scientific Research Applications

Antimicrobial Activity

• A compound related to 1-(4-phenoxyphenyl)-4-(4-(p-tolyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine demonstrated notable antimicrobial activity. It showed efficacy against plant fungi and bacteria, with some derivatives exhibiting superior antibacterial activity compared to commercial agents (Liao et al., 2017).

Synthesis of Novel Derivatives

• Research has been conducted on synthesizing new derivatives containing the 1,2,3-triazole moiety, highlighting the versatility and potential for various applications of such compounds (Abdelriheem et al., 2017).

Antitumor Activity

• Some compounds structurally related to the subject compound have shown promising antitumor activities. These include derivatives synthesized for targeting specific cancer cell lines, suggesting potential applications in cancer research (叶姣 et al., 2015).

Synthesis Techniques and Chemical Properties

• Research has focused on developing efficient synthesis techniques for related compounds, which is crucial for exploring their applications in various fields, including pharmaceuticals (Sujatha et al., 2018).

Structural Characterization

• Studies on the structural characterization of related compounds have been conducted, which is essential for understanding their chemical behavior and potential applications (Kariuki et al., 2021).

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets to exert their effects . The presence of the thiazole ring in the compound might contribute to its biological activity.

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biological pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .